Cas no 83-46-5 (beta-Sitosterol)

Beta-Sitosterol is a naturally occurring plant sterol that offers a range of benefits. Its ability to inhibit cholesterol absorption in the gut can contribute to cardiovascular health by reducing blood lipid levels. Additionally, beta-Sitosterol has been shown to possess antioxidant and anti-inflammatory properties.
beta-Sitosterol structure
beta-Sitosterol structure
Product Name:beta-Sitosterol
CAS No:83-46-5
MF:C29H50O
MW:414.706709384918
MDL:MFCD00003631
CID:34295
PubChem ID:24899468
Update Time:2025-07-30

beta-Sitosterol Chemical and Physical Properties

Names and Identifiers

    • beta-Sitosterol
    • beta-sitosterol from soybean
    • beta-Sitosterol (1.03739)
    • stigmast-5-en-3-beta-ol
    • Sitosterol
    • B-SITOSTEROL
    • A-PHYTOSTEROL
    • CINCHOL
    • 22,23-DIHYDROSTIMASTEROL
    • 22,23-DIHYDROSTIGMASTEROL
    • 24-ALPHA-ETHYLCHOLESTEROL
    • 24BETA-ETHYLCHOLESTEROL
    • beta-Sitosterol (contains Campesterol)
    • 24-Ethylcholest-5-en-3ß-ol
    • Bata-Sitosterol
    • SITOSTEROL, B-(P) (AHP Verified) PrintBack
    • SITOSTEROL, B-(RG)
    • β-Sitosterol
    • α-Dihydrofucosterol
    • Synthetic
    • 24-Ethylcholest-5-en-3beta-ol
    • alpha-Dihydrofucosterol
    • 5-Stigmasten-3beta-ol
    • [ "" ]
    • stigmast-5-en-3β-ol
    • β-sitosterin
    • 植物甾醇
    • stigmast-5-en-3β-ol; β-sitosterin
    • Cupreol
    • Azuprostat
    • Triastonal
    • Quebrachol
    • Rhamnol
    • beta-Sitosterin
    • Nimbosterol
    • Harzol
    • Stigmast-5-en-3beta-ol
    • (3beta)-Stigmast-5-en-3-ol
    • Sito-Lande
    • (-)-beta-Sitosterol
    • 24alpha-Ethylcholesterol
    • .beta.-Sitosterol
    • Angelicin (steroid)
    • Sobatum
    • (24R)-Stigmast-5-en-3beta-ol
    • a-Dihydrofucosterol
    • (24R)-Ethylcholest-5-en-3beta-ol
    • .beta.-Sitosterin
    • Prostasal
    • NSC8096
    • Stigmast-5-en-3-ol, (3b)-
    • SITOSTEROL, BE
    • Pygeum Bark Africanum P.E
    • Phytosterol Granule
    • Dispersible Phytosterol
    • β-Sitosterol (purity>80%)
    • 22,23-Dihydrostigmasterol (purity>80%)
    • β-Sitosterol (purity>98%)
    • 22,23-Dihydrostigmasterol (purity>98%)
    • β-Sitosterol (purity>75%)
    • 22,23-Dihydrostigmasterol (purity>75%)
    • Beta-Sitosterol (purity>80%)
    • (3β)-Stigmast-5-en-3-ol (ACI)
    • Nimbosterol (6CI)
    • Stigmast-5-en-3β-ol (8CI)
    • (-)-β-Sitosterol
    • (24R)-Ethylcholest-5-en-3β-ol
    • (24R)-Stigmast-5-en-3β-ol
    • 24α-Ethylcholesterol
    • Angelicin
    • Betaprost
    • Inmunicin MAYMO
    • NSC 18173
    • NSC 49083
    • NSC 8096
    • Rhammol
    • SKF 14463
    • Stigmasterol, 22,23-dihydro-
    • α-Phytosterol
    • Δ5-Stigmasten-3β-ol
    • Pygoma Wood Extract
    • ConMedNP.2701
    • ?-Sitosterin
    • ConMedNP.2702
    • SO_UY_002.1
    • 19044-06-5
    • poriferast-5-en-3beta-ol
    • 83-47-6
    • 83-46-5
    • (3beta,24S)-stigmast-5-en-3-ol
    • 24-Ethylcholest-5-en-3 beta-ol
    • beta-Sitosterol; Sitosterin
    • β-Sitosterol
    • (24R)-ethylcholest-5-en-3-beta-ol
    • Stigmast-5-en-3-ol; (3β,24R)-form
    • Stigmast 5-ene 3?-ol
    • beta-sitosterl
    • 24?-Ethylcholesterol
    • gamma-Sitosterol
    • Clionasterol
    • 24beta-ethyl-5-cholesten-3beta-ol
    • 22,23-Dihydroporiferasterol
    • 24S-ethylcholest-5-en-3beta-ol
    • 80735-04-2
    • ?-Dihydrofucosterol
    • ?-Phytosterol
    • beta-dihydrofucosterol
    • 24-Ethylcholesterol
    • Nettle Extract
    • 14-((1S,4R)-4-ethyl-1,5-dimethylhexyl)(1S,5S,10S,11S,2R,14R,15R)-2,15-dimethyl tetracyclo[8.7.0.0<2,7>.0<11,15>]heptadec-7-en-5-ol
    • sitosterin
    • beta-Phytosterol
    • (24R)-Ethylcholest-5-en-3b-ol
    • DTXSID5022481
    • BIDD:PXR0121
    • SCHEMBL16105
    • Beta-sitosterol [WHO-DD]
    • Stigmast-5-en-3-ol, (3beta)-
    • NCGC00142598-03
    • Prestwick1_000985
    • 5-cholesten-24-ethyl-3-ol
    • (3S,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • S0040
    • NCI60_041777
    • (3.BETA.)-STIGMAST-5-EN-3-OL
    • SPBio_002950
    • alpha-Dihydrofucosterol, 22,23-Dihydrostigmasterol
    • beta-Sitosterol, primary pharmaceutical reference standard
    • (3S,8S,9S,10R,13R,14S,17R)-17-[(1R,4R)-4-ethyl-1,5-dimethyl-hexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • Cupreol , Beta-Sitosterol ,
    • 17-(5-ethyl-6-methyl-heptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • DTXCID802481
    • .alpha.-Phytosterol
    • NCGC00095716-01
    • BSPBio_001049
    • BETA-SITOSTEROL (CONSTITUENT OF STINGING NETTLE) [DSC]
    • .BETA.-SITOSTEROL (CONSTITUENT OF PYGEUM) [DSC]
    • NSC-18173
    • Stigmasterol,23-dihydro-
    • .beta.Sitosterol
    • alpha-Phytosterol
    • (-)-b-Sitosterol
    • AC-24183
    • beta-Sitosterol, United States Pharmacopeia (USP) Reference Standard
    • CCRIS 5529
    • beta-Sitosterol, analytical standard
    • .beta.Sitosterin
    • alpha.Dihydrofucosterol
    • beta-Sitosterol, synthetic, >=95%
    • beta-SITOSTEROL (CONSTITUENT OF ECHINACEA ANGUSTIFOLIA ROOT, ECHINACEA PALLIDA ROOT, ECHINACEA PURPUREA ROOT AND ECHINACEA PURPUREA AERIAL PARTS)
    • Prestwick0_000985
    • 24-Ethylcholest-5-en-3.beta.-ol
    • Corn sterilized quantitative extract (beta sitosterol)
    • CAS-83-46-5
    • SITOSTEROL [MART.]
    • 76772-70-8
    • BETA-SITOSTEROL (CONSTITUENT OF STINGING NETTLE)
    • AI3-26020
    • HMS1571E11
    • AB00513984
    • DB14038
    • D08518
    • NSC18173
    • beta-Sitosterol, from soybean, >=96%
    • Q-200712
    • Beta-sistosterol
    • Beta-Sitosterol-2
    • D5-Stigmasten-3b-ol
    • 24.BETA.-ETHYL-.DELTA.(SUP 5)-CHOLESTEN-3.BETA.-OL
    • beta -Sitosterol
    • (24R)-Stigmast-5-en-3b-ol
    • beta-Sitosterol, analytical standard, from soybean, >=40%
    • Q63409374
    • SR-05000002307
    • Prestwick3_000985
    • beta-Sitosterol, >=70%
    • HMS2098E11
    • AT37227
    • Stigmast-5-en-3b-ol
    • delta(SUP 5)-STIGMASTEN-3beta-OL
    • SITOSTEROL, BETA-
    • delta5-Stigmasten-3-beta-ol
    • BRD-K79402892-001-06-7
    • NS00078818
    • Tox21_111514
    • NCGC00142598-08
    • LMST01040129
    • CCG-208334
    • UNII-S347WMO6M4
    • A-Sitosterol , Azuprostat , SKF 14463 , 22,23-Dihydrostigmasterol , Betaprost
    • NSC821067
    • -Sitosterol (purity>98%);22,23-Dihydrostigmasterol (purity>98%)
    • NSC-821067
    • Beta-Sitosterol (purity>98%)
    • 3 beta-stigmast-5-en-3-ol
    • 1ST40101
    • SR-05000002307-3
    • Sitosterol, .beta.
    • Harzol (TN)
    • b-Sitosterol (Synthetic)
    • Delta5-Stigmasten-3b-ol
    • NSC49083
    • 24beta-ETHYL-delta(SUP 5)-CHOLESTEN-3beta-OL
    • NSC-8096
    • BPBio1_001155
    • BIDD:ER0636
    • (3-beta)-Stigmast-5-en-3-ol
    • CHEBI:176889
    • (3S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • CHEBI:27693
    • S347WMO6M4
    • beta-SITOSTEROL (CONSTITUENT OF PYGEUM)
    • EINECS 201-480-6
    • SMP1_000274
    • SITOSTEROL (MART.)
    • 24.alpha.-Ethylcholesterol
    • 22,23-dihydro-Stigmasterol
    • Prestwick2_000985
    • AKOS005267194
    • .DELTA.(SUP 5)-STIGMASTEN-3.BETA.-OL
    • ss--Sitosterol
    • .alpha.-Dihydrofucosterol
    • Sitosterol beta
    • SITOSTEROL, BETA
    • beta-Sitosterol, certified reference material, 100 mug/mL in chloroform
    • SR-05000002307-2
    • BETA SITOSTEROL [VANDF]
    • BETA-SITOSTEROL, 40% (HPLC)
    • BETA-SITOSTEROL (USP-RS)
    • ACon1_000287
    • I2-sitosterol
    • BETA-SITOSTEROL [USP-RS]
    • MFCD00003631
    • 24a-Ethylcholesterol
    • BETA-SITOSTEROL, inverted exclamation markY 98% (HPLC)
    • MEGxp0_001710
    • BETA-SITOSTEROL (CONSTITUENT OF SAW PALMETTO)
    • BDBM50218197
    • s2273
    • .BETA.-SITOSTEROL [MI]
    • beta Sitosterol
    • CHEMBL221542
    • BETA-SITOSTEROL (CONSTITUENT OF SAW PALMETTO) [DSC]
    • NSC-49083
    • C01753
    • b-Sitosterin
    • Stigmast-5-en-3.beta.-ol
    • A840577
    • Stigmast-5-en-3-ol, (3.beta.)-
    • Beta-sitosterol, European Pharmacopoeia (EP) Reference Standard
    • NCGC00142598-02
    • (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • MDL: MFCD00003631
    • Inchi: 1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-21,23-27,30H,7-9,11-18H2,1-6H3/t20-,21-,23+,24+,25-,26+,27+,28+,29-/m1/s1
    • InChI Key: KZJWDPNRJALLNS-VJSFXXLFSA-N
    • SMILES: C[C@@]12[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]1[C@@H]1CC=C3C[C@H](CC[C@]3(C)[C@H]1CC2)O
    • BRN: 1916165

Computed Properties

  • Exact Mass: 414.38600
  • Monoisotopic Mass: 414.386166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Formal charge: 0
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Functional 3D Acceptor Count: 1
  • Functional 3D ring Count: 4
  • isomeric RMSD: 1
  • CID conformational isomer Count: 9
  • Topological Polar Surface Area: 20.2
  • Molecular Weight: 414.7
  • XLogP3: 9.3
  • Functional 3D Donor Count: 1
  • Functional 3D hydrophobic Count: 4
  • Rotatable Bond Count: 8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 0.9540 (rough estimate)
  • Melting Point: 136-140 °C (lit.)
  • Boiling Point: 473.52°C (rough estimate)
  • Flash Point: 226.3°C
  • Refractive Index: 1.5000 (estimate)
  • Solubility: chloroform: 20 mg/mL, clear, colorless
  • Water Partition Coefficient: Insoluble
  • PSA: 20.23000
  • LogP: 8.02480
  • Merck: 8556
  • Specific Rotation: -28 º (c=2, CHCl3)
  • Solubility: Insoluble in water, slightly soluble in acetone and ethanol at room temperature, soluble in benzene, chloroform, ethyl acetate, carbon disulfide, petroleum ether, acetic acid, etc

beta-Sitosterol Security Information

beta-Sitosterol Customs Data

  • HS CODE:customs code: 29061990

beta-Sitosterol Pricemore >>

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beta-Sitosterol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Methanol ;  15 h, rt
Reference
Practical and facile route to a functional intermediate from stigmasterol for the synthesis of 1α-hydroxyvitamin D5 and related compounds
Takahashi, Michiyasu; et al, Heterocycles, 2016, 93(1), 101-113

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Dichloromethane ;  12 h, rt
Reference
A concise synthesis of β-sitosterol and other phytosterols
Hang, Jiliang; et al, Steroids, 2010, 75(12), 879-883

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  5 h, reflux
Reference
β-sitosterol-3-O-β-D-xylopyranosyl (1→4)-O-β-D-glucopyranoside from the seeds of Zanthoxylum hamiltonianum Wall
Rajpoot, Sandhya, International Journal of Chemical Sciences, 2013, 11(2), 1131-1136

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Water Solvents: Water
Reference
Constituents of the roots of Boerhaavia diffusa L. I. Examination of sterols and structures of new rotenoids, boeravinones A and B
Kadota, Shigetoshi; et al, Chemical & Pharmaceutical Bulletin, 1989, 37(12), 3214-20

Production Method 5

Reaction Conditions
Reference
Isolation and structure of isopropyl-α-D-glucoside from the coral Sclerophytum capitalis
Sharma, Perveen; et al, Journal of Natural Products, 1989, 52(2), 395-7

Production Method 6

Reaction Conditions
Reference
Phytochemical study of privet (Ligustrum vulgare L.)
Diak, J., Herba Polonica, 1988, 34(3), 103-8

Production Method 7

Reaction Conditions
1.1 Solvents: Acetic acid ;  2 h, reflux
2.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Methanol ;  15 h, rt
Reference
Practical and facile route to a functional intermediate from stigmasterol for the synthesis of 1α-hydroxyvitamin D5 and related compounds
Takahashi, Michiyasu; et al, Heterocycles, 2016, 93(1), 101-113

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  8 h, reflux
Reference
Phytosterol and γ-Oryzanol Conjugates: Synthesis and Evaluation of their Antioxidant, Antiproliferative, and Anticholesterol Activities
Lesma, Giordano; et al, Journal of Natural Products, 2018, 81(10), 2212-2221

Production Method 9

Reaction Conditions
1.1 Catalysts: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) Solvents: Methanol
Reference
Montmorillonite clays catalysis. IX. A mild and efficient method for removal of tetrahydropyranyl ethers
Li, Tong-Shuang; et al, Synthetic Communications, 1999, 29(2), 181-188

Production Method 10

Reaction Conditions
1.1 Reagents: Ethanol Catalysts: μ4-Oxohexakis[μ-(2,2,2-trifluoroacetato-κO:κO′)]tetrazinc ;  96 h, reflux
Reference
A tetranuclear-zinc-cluster-catalyzed practical and versatile deprotection of acetates and benzoates
Iwasaki, Takanori; et al, Chemistry - A European Journal, 2010, 16(38), 11567-11571

Production Method 11

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Potassium fluoride (KF), dihydrate Solvents: Acetonitrile ;  20 min, 60 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
A mild and efficient desilylation of O-tert-butyldimethylsilyl ethers mediated by chlorotrimethylsilane and potassium fluoride dihydrate in acetonitrile
Peng, Yu; et al, Synlett, 2006, (8), 1165-1168

Production Method 12

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane ;  24 h, 200 psi, 23 °C
1.2 Catalysts: p-Toluenesulfonic acid Solvents: 1,4-Dioxane ,  Water ;  3 h, 80 °C
Reference
Identification and characterization of β-sitosterol target proteins
Lomenick, Brett; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(21), 4976-4979

Production Method 13

Reaction Conditions
1.1 Catalysts: Palladium Solvents: Ethanol ;  16 h, 50 psi, rt
1.2 Reagents: p-Toluenesulfonic acid Solvents: 1,4-Dioxane ,  Water ;  3 h, 80 °C
Reference
Synthesis, isolation and characterization of β-sitosterol and β-sitosterol oxide derivatives
McCarthy, Florence O.; et al, Organic & Biomolecular Chemistry, 2005, 3(16), 3059-3065

Production Method 14

Reaction Conditions
Reference
Synthesis of triaromatic steroid hydrocarbons methylated at position 2, 3, or 6: molecular fossils of yet unknown biological origin
Lechtfouse, Eric; et al, Tetrahedron, 1994, 50(6), 1731-44

Production Method 15

Reaction Conditions
Reference
Configurations at C-24 of 24-alkylsterols from Clerodendrum infortunatum Linn
Thakur, Swapnadip; et al, Indian Journal of Chemistry, 1988, (1), 17-20

Production Method 16

Reaction Conditions
Reference
Sterols of Salsola collina
Syrchina, A. I.; et al, Khimiya Prirodnykh Soedinenii, 1989, (5), 731-2

Production Method 17

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: 1,4-Dioxane ,  Water ;  3 h, 80 °C
Reference
Identification and characterization of β-sitosterol target proteins
Lomenick, Brett; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(21), 4976-4979

Production Method 18

Reaction Conditions
1.1 Reagents: Aluminum iodide Solvents: Acetonitrile ,  Dichloromethane ;  10 min, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Potassium carbonate Solvents: Methanol ,  Dichloromethane ;  12 h, rt
Reference
A concise synthesis of β-sitosterol and other phytosterols
Hang, Jiliang; et al, Steroids, 2010, 75(12), 879-883

Production Method 19

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Methanol ;  3 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane ;  24 h, 200 psi, 23 °C
2.2 Catalysts: p-Toluenesulfonic acid Solvents: 1,4-Dioxane ,  Water ;  3 h, 80 °C
Reference
Identification and characterization of β-sitosterol target proteins
Lomenick, Brett; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(21), 4976-4979

Production Method 20

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Methanol ;  6 h, reflux
2.1 Catalysts: Palladium Solvents: Ethanol ;  16 h, 50 psi, rt
2.2 Reagents: p-Toluenesulfonic acid Solvents: 1,4-Dioxane ,  Water ;  3 h, 80 °C
Reference
Synthesis, isolation and characterization of β-sitosterol and β-sitosterol oxide derivatives
McCarthy, Florence O.; et al, Organic & Biomolecular Chemistry, 2005, 3(16), 3059-3065

beta-Sitosterol Raw materials

beta-Sitosterol Preparation Products

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(CAS:83-46-5)beta-Sitosterol
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(CAS:83-46-5)beta-Sitosterol
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Purity:99%
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beta-Sitosterol Spectrogram

1H NMR Bruker CDCl3
1H NMR
1H-13C NMR Bruker CDCl3
1H-13C NMR
GC-MS
GC-MS

Additional information on beta-Sitosterol

Exploring the Benefits and Applications of beta-Sitosterol (CAS No. 83-46-5)

Beta-Sitosterol (CAS No. 83-46-5) is a naturally occurring plant sterol that has garnered significant attention in recent years due to its potential health benefits and wide-ranging applications. As a phytosterol, it is structurally similar to cholesterol and is found in various plant-based foods, including nuts, seeds, and vegetable oils. This compound has become a focal point in the health and wellness industry, particularly for its role in supporting cardiovascular health, prostate health, and immune function.

One of the most searched topics related to beta-Sitosterol is its ability to lower cholesterol levels. Studies have shown that this compound can compete with cholesterol for absorption in the digestive system, thereby reducing the amount of cholesterol that enters the bloodstream. This makes it a popular ingredient in functional foods and dietary supplements aimed at promoting heart health. Additionally, beta-Sitosterol supplements are often recommended for individuals looking to manage their lipid profiles naturally.

Another area of interest is the potential of beta-Sitosterol to support prostate health. Research suggests that this phytosterol may help alleviate symptoms of benign prostatic hyperplasia (BPH), a common condition in aging men. Many users search for "beta-Sitosterol for BPH" or "best plant sterols for prostate health," highlighting the growing demand for natural alternatives to conventional treatments.

Beyond its health benefits, beta-Sitosterol is also utilized in the cosmetic and skincare industry. Its anti-inflammatory and antioxidant properties make it a valuable ingredient in products designed to soothe irritated skin and combat signs of aging. Searches for "beta-Sitosterol in skincare" or "natural anti-aging ingredients" reflect the increasing consumer interest in clean, plant-based beauty solutions.

The market for beta-Sitosterol is expanding, driven by the rising popularity of plant-based diets and natural health products. Manufacturers are incorporating this compound into a variety of formulations, from functional beverages to fortified foods. As consumers become more health-conscious, the demand for beta-Sitosterol-rich foods and supplements is expected to grow further.

In conclusion, beta-Sitosterol (CAS No. 83-46-5) is a versatile and beneficial compound with applications spanning health, wellness, and cosmetics. Its ability to support cholesterol management, prostate health, and skin care makes it a standout ingredient in today's market. Whether you're looking for "natural cholesterol-lowering solutions" or "plant-based skincare ingredients," beta-Sitosterol offers a scientifically backed option worth exploring.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:83-46-5)beta-Sitosterol
sfd9903
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:83-46-5)Beta-Sitosterol
CRN3000
Purity:98%
Quantity:20mg
Price ($):40
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